N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18FN5OS/c19-13-1-4-15(5-2-13)24-9-7-23(8-10-24)12-18(25)20-14-3-6-16-17(11-14)22-26-21-16/h1-6,11H,7-10,12H2,(H,20,25)
• InChI Key: CIXKUPSNBHBFND-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC3=NSN=C3C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide, commonly known as BTA-EG4, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BTA-EG4 is a derivative of benzothiadiazole and piperazine, and its chemical structure is shown below:

Mechanism of Action

BTA-EG4 exerts its therapeutic effects through multiple mechanisms of action. In cancer research, BTA-EG4 has been shown to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division. In Alzheimer's disease research, BTA-EG4 has been shown to inhibit the aggregation of amyloid beta peptides, which are toxic to neurons. In Parkinson's disease research, BTA-EG4 has been shown to activate the protein kinase Akt, which is involved in cell survival and growth.
Biochemical and physiological effects:
BTA-EG4 has been shown to have various biochemical and physiological effects in preclinical studies. In cancer research, BTA-EG4 has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, BTA-EG4 has been shown to reduce the levels of amyloid beta peptides and improve cognitive function in animal models. In Parkinson's disease research, BTA-EG4 has been shown to protect dopaminergic neurons from degeneration and improve motor function in animal models.

Advantages and Limitations for Lab Experiments

BTA-EG4 has several advantages for lab experiments, including its small size, ease of synthesis, and potent therapeutic activity. However, BTA-EG4 also has some limitations, including its poor solubility in water and low bioavailability.

Future Directions

There are several future directions for research on BTA-EG4. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the pharmacokinetics and pharmacodynamics of BTA-EG4 in animal models and human subjects. Additionally, further research is needed to determine the safety and efficacy of BTA-EG4 in clinical trials for various diseases. Finally, future research could explore the potential of BTA-EG4 as a lead compound for the development of novel therapeutics with improved properties.

Scientific Research Applications

BTA-EG4 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, BTA-EG4 has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, BTA-EG4 has been shown to inhibit the formation of amyloid beta plaques, which are a hallmark of the disease. In Parkinson's disease research, BTA-EG4 has been shown to protect dopaminergic neurons from degeneration.